5-Bromopentanoic acid, morpholide

• Molecular Formula: C9H16BrNO2
• Molecular Weight: 250.13 g/mol
• IUPAC Name: 5-bromo-1-morpholin-4-ylpentan-1-one
• InChI: InChI=1S/C9H16BrNO2/c10-4-2-1-3-9(12)11-5-7-13-8-6-11/h1-8H2
• InChI Key: BKXCUDHMUGGCCN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CCCCBr

Description

5-Bromopentanoic acid, morpholide is a useful research compound. Its molecular formula is C9H16BrNO2 and its molecular weight is 250.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 5-bromovaleryl chloride (4.0 mL, 30 mmol) was added dropwise to a solution of morpholine (3.13 mL, 36 mmol) and triethylamine (6.25 mL, 45 mmol) in anhydrous THF (200 mL), and the reaction was stirred for 3.5 hours. Water (100 mL) was added, and the resulting solution was extracted with ethyl acetate (250 mL+150 mL). The combined extracts were washed with aqueous hydrogen chloride (100 mL of 1 N), water (60 mL), and brine (100 mL); dried over magnesium sulfate; filtered; concentrated under reduced pressure; and further dried under high vacuum to provide 6.60 g of 4-(5-bromopentanoyl)morpholine as a yellow oil.